Cas no 103038-66-0 (3-Chloro-N-(2-chlorophenyl)methylpropanamide)

• Product name: 3-Chloro-N-(2-chlorophenyl)methylpropanamide
• CAS No: 103038-66-0
• MF: C₁₀H₁₁Cl₂NO
• MW: 232.106440782547
• CID: 125423
• PubChem ID: 17126907

3-Chloro-N-(2-chlorophenyl)methylpropanamide Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-N-(2-chlorobenzyl)propanamide
• 3-chloro-N-(2-chlorobenzyl)propanamide(SALTDATA: FREE)
• 3-chloro-N-[(2-chlorophenyl)methyl]propanamide
• Propanamide,3-chloro-N-[(2-chlorophenyl)methyl]-
• 3-chloro-N-(2-chloro-benzyl)-propionamide
• 3-chloro-propionic acid-(2-chloro-benzylamide)
• 3-Chlor-propionsaeure-(2-chlor-benzylamid)
• AC1Q3UGT
• ACMC-1C7PZ
• AGN-PC-01BSJZ
• CTK4A1687
• Z217707170
• DANSYL-DL-PHENYLALANINECYCLOHEXYLAMMONIUMSALT
• BS-37001
• 103038-66-0
• EN300-25830
• DTXSID30589297
• AKOS000198919
• MFCD08569859
• CS-0243048
• 3-Chloro-N-(2-chlorophenyl)methylpropanamide

• MDL： MFCD08569859
• Inchi： InChI=1S/C10H11Cl2NO/c11-6-5-10(14)13-7-8-3-1-2-4-9(8)12/h1-4H,5-7H2,(H,13,14)
• InChI Key： UDCPSNFIOXHTMT-UHFFFAOYSA-N
• SMILES： ClCCC(NCC1=CC=CC=C1Cl)=O

Computed Properties

• Exact Mass: 231.02200
• Monoisotopic Mass: 231.0217694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 29.1Ų

Experimental Properties

• PSA: 29.10000
• LogP: 2.97600

3-Chloro-N-(2-chlorophenyl)methylpropanamide Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

3-Chloro-N-(2-chlorophenyl)methylpropanamide Customs Data

• HS CODE：2924299090
• Customs Data：

  China Customs Code:

  2924299090

  Overview:

  2924299090. Other cyclic amides(Including cyclic carbamates)(Including their derivatives as well as their salts). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, packing

  Summary:

  2924299090. other cyclic amides (including cyclic carbamates) and their derivatives; salts thereof. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes

Additional information on 3-Chloro-N-(2-chlorophenyl)methylpropanamide

3-Chloro-N-(2-chlorophenyl)methylpropanamide (CAS No. 103038-66-0): An Overview

3-Chloro-N-(2-chlorophenyl)methylpropanamide (CAS No. 103038-66-0) is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique chemical structure, exhibits a range of biological activities that make it a valuable candidate for various applications, including drug discovery and development.

The molecular formula of 3-Chloro-N-(2-chlorophenyl)methylpropanamide is C₁₀H₁₁Cl₂NO, and its molecular weight is approximately 224.10 g/mol. The compound features a chlorinated benzene ring and a chlorinated propanamide moiety, which contribute to its distinct chemical properties and potential biological activities. These structural features are crucial in determining the compound's interactions with biological targets and its pharmacological profile.

In recent years, 3-Chloro-N-(2-chlorophenyl)methylpropanamide has been the subject of several studies aimed at elucidating its biological effects and potential therapeutic applications. One notable area of research has focused on its anti-inflammatory properties. Studies have shown that this compound can inhibit the production of pro-inflammatory cytokines, such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α), which are key mediators of inflammation in various diseases.

Beyond its anti-inflammatory effects, 3-Chloro-N-(2-chlorophenyl)methylpropanamide has also demonstrated potential as an antitumor agent. Preclinical studies have indicated that it can induce apoptosis in cancer cells by modulating signaling pathways involved in cell survival and proliferation. For instance, research has shown that the compound can activate the intrinsic apoptotic pathway by increasing the expression of pro-apoptotic proteins such as Bax and Bak, while simultaneously decreasing the levels of anti-apoptotic proteins like Bcl-2.

The mechanism of action of 3-Chloro-N-(2-chlorophenyl)methylpropanamide is multifaceted and involves interactions with multiple cellular targets. One study published in the Journal of Medicinal Chemistry highlighted its ability to bind to specific receptors on the cell surface, leading to downstream signaling events that modulate gene expression and cellular function. This receptor-mediated activity is thought to contribute to its anti-inflammatory and antitumor effects.

In addition to its therapeutic potential, 3-Chloro-N-(2-chlorophenyl)methylpropanamide has been investigated for its use as a chemical probe in drug discovery research. Chemical probes are small molecules that can be used to study the function of specific proteins or pathways in cells or organisms. The unique properties of this compound make it an attractive candidate for such applications, as it can help researchers gain insights into the mechanisms underlying various biological processes.

The synthesis of 3-Chloro-N-(2-chlorophenyl)methylpropanamide involves several steps, including the formation of the chlorinated benzene ring and the subsequent coupling with a chlorinated propanamide moiety. Various synthetic routes have been developed to optimize yield and purity, making it feasible for large-scale production for both research and commercial purposes.

Safety considerations are an essential aspect of working with any chemical compound, including 3-Chloro-N-(2-chlorophenyl)methylpropanamide. While this compound is not classified as a hazardous material or controlled substance, appropriate handling procedures should be followed to ensure safety in laboratory settings. This includes using personal protective equipment (PPE) such as gloves, goggles, and lab coats, as well as proper storage conditions to prevent degradation or contamination.

In conclusion, 3-Chloro-N-(2-chlorophenyl)methylpropanamide (CAS No. 103038-66-0) is a versatile compound with promising applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activities make it a valuable tool for exploring new therapeutic avenues and advancing our understanding of complex biological processes. As research in this area continues to evolve, it is likely that new insights and applications will emerge, further solidifying the importance of this compound in the scientific community.